1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine

• Molecular Formula: C20H23BrN2O3
• Molecular Weight: 419.3 g/mol
• IUPAC Name: [4-[(3-bromo-4-methoxyphenyl)methyl]piperazin-1-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C20H23BrN2O3/c1-25-17-6-4-16(5-7-17)20(24)23-11-9-22(10-12-23)14-15-3-8-19(26-2)18(21)13-15/h3-8,13H,9-12,14H2,1-2H3
• InChI Key: CESZDPKFXWMQKS-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)CC3=CC(=C(C=C3)OC)Br

Description

1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine, also known as BMBP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. BMBP is a piperazine derivative that has been shown to possess a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. In

Mechanism of Action

The mechanism of action of 1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways. 1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine has been shown to inhibit the activity of bacterial and fungal enzymes, which are essential for the growth and survival of these pathogens. In addition, 1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine has been found to inhibit the activity of cancer cell signaling pathways, which are involved in the growth and proliferation of cancer cells. 1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine has also been shown to inhibit the activity of inflammatory signaling pathways, which could explain its anti-inflammatory properties.
Biochemical and Physiological Effects:
1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of bacterial and fungal pathogens, as well as cancer cells. 1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine has also been found to possess anti-inflammatory properties, which could make it a useful therapeutic agent for the treatment of inflammatory diseases. In addition, 1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine has been found to be relatively non-toxic, which is an important consideration for the development of new therapeutic agents.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine is its broad-spectrum antimicrobial activity, which makes it a promising candidate for the development of new antimicrobial agents. In addition, 1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine has been found to be relatively non-toxic, which is an important consideration for the development of new therapeutic agents. However, one limitation of 1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine is its relatively low solubility, which could affect its bioavailability and efficacy. In addition, further studies are needed to fully understand the mechanism of action of 1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine and its potential side effects.

Future Directions

There are several future directions for the research and development of 1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine. One direction is the optimization of the synthesis method to improve the yield and purity of the final product. Another direction is the further investigation of the mechanism of action of 1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine, which could lead to the development of more effective therapeutic agents. In addition, further studies are needed to evaluate the efficacy and safety of 1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine in preclinical and clinical trials. Overall, 1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine has the potential to be a valuable therapeutic agent for the treatment of a range of diseases, and further research is needed to fully explore its potential.

Synthesis Methods

The synthesis of 1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine involves a multi-step process that starts with the reaction of 3-bromo-4-methoxybenzaldehyde with piperazine to form the intermediate 1-(3-bromo-4-methoxybenzyl)piperazine. The intermediate is then reacted with 4-methoxybenzoyl chloride to form the final product, 1-(3-bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine. The synthesis of 1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine has been extensively studied for its potential applications in drug discovery and development. It has been shown to possess a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. 1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine has been found to be effective against a range of bacterial and fungal pathogens, making it a promising candidate for the development of new antimicrobial agents. In addition, 1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine has been shown to inhibit the growth of cancer cells, making it a potential anticancer agent. 1-(3-Bromo-4-methoxybenzyl)-4-(4-methoxybenzoyl)piperazine has also been found to possess anti-inflammatory properties, which could make it a useful therapeutic agent for the treatment of inflammatory diseases.